6-Bromonicotinoyl chloride
Cat. No. B1323207
M. Wt: 220.45 g/mol
InChI Key: HCSKIFVMDNEHCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08569292B2
Procedure details
6-bromo-N-cyclopropylnicotinamide was prepared from 6-bromonicotinoyl chloride and cyclopropylamine.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6](Cl)=[O:7])=[CH:4][N:3]=1.[CH:11]1([NH2:14])[CH2:13][CH2:12]1>>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([NH:14][CH:11]2[CH2:13][CH2:12]2)=[O:7])=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=C(C(=O)Cl)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=NC=C(C(=O)NC2CC2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
